Cas no 53446-90-5 (4-Trifluoroacetamidoaniline)

4-Trifluoroacetamidoaniline is a fluorinated aromatic amine derivative characterized by the presence of a trifluoroacetamido functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The trifluoroacetamido moiety enhances reactivity and stability, making it valuable for introducing fluorine-containing groups into target molecules. Its electron-withdrawing properties can influence reaction pathways, enabling selective transformations. The compound is typically handled under controlled conditions due to its potential sensitivity to hydrolysis. Its high purity and well-defined structure ensure consistent performance in synthetic applications, particularly where precise functionalization is required.

4-Trifluoroacetamidoaniline structure

Product Name:4-Trifluoroacetamidoaniline

CAS No:53446-90-5

MF:C₈H₇F₃N₂O

MW:204.149192094803

MDL:MFCD00132978

CID:820910

PubChem ID:675087

Update Time:2025-10-29

4-Trifluoroacetamidoaniline Chemical and Physical Properties

Names and Identifiers

- 4-Trifluoroacetamidoaniline
- 4-Trifluoroacetamido
- N-(4-aminophenyl)-2,2,2-trifluoroacetamide
- NULL
- 2,2,2-trifluoro-N-(4-amino-phenyl)-acetamide
- 4-(trifluoroacetamido)aniline
- 4-[(Trifluoroacetyl)amino]aniline
- 4'-Amino-2,2,2-trifluoracetanilid
- 4-trifluoracetyl-p-phenylenediamine
- 4-Trifluoroacetyl-p-phenylenediamine
- N-(4-Amino-phenyl)-2,2,2-trifluoro-acetamide
- p-trifluoroacetamidoaniline
- N-(4-Aminophenyl)trifluoroacetamide
- 4-trifluoroacetylaminoaniline
- AKOS002364355
- MFCD00132978
- DTXCID40301245
- DTXSID20350175
- TFAN
- 53446-90-5
- SCHEMBL3454327
- N-(4-Aminophenyl)-2,2,2-trifluoro-acetamide
- DB-052335
- MDL： MFCD00132978
- Inchi： 1S/C8H7F3N2O/c9-8(10,11)7(14)13-6-3-1-5(12)2-4-6/h1-4H,12H2,(H,13,14)
- InChI Key： DEXJVEPWTWVUNM-UHFFFAOYSA-N
- SMILES： FC(C(NC1C=CC(=CC=1)N)=O)(F)F

Computed Properties

Exact Mass: 204.05100
Monoisotopic Mass: 204.05104734g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 55.1Å²

Experimental Properties

Melting Point: 118 °C
PSA: 55.12000
LogP: 2.42380

4-Trifluoroacetamidoaniline Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38

4-Trifluoroacetamidoaniline Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Trifluoroacetamidoaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	009437-1g	4-Trifluoroacetamidoaniline	53446-90-5	98%	1g	￡62.00	2022-03-01
Fluorochem	009437-5g	4-Trifluoroacetamidoaniline	53446-90-5	98%	5g	￡186.00	2022-03-01
Fluorochem	009437-25g	4-Trifluoroacetamidoaniline	53446-90-5	98%	25g	￡557.00	2022-03-01
Alichem	A019109342-25g	N-(4-Aminophenyl)-2,2,2-trifluoroacetamide	53446-90-5	95%	25g	$516.03	2023-09-01
TRC	T781000-5000mg	4-Trifluoroacetamidoaniline	53446-90-5		5g	$1292.00	2023-05-17
eNovation Chemicals LLC	Y1261671-250mg	N-(4-Aminophenyl)-2,2,2-trifluoroacetamide	53446-90-5	98%	250mg	$175	2024-06-07
eNovation Chemicals LLC	Y1261671-1g	N-(4-Aminophenyl)-2,2,2-trifluoroacetamide	53446-90-5	98%	1g	$200	2024-06-07
eNovation Chemicals LLC	Y1261671-5g	N-(4-Aminophenyl)-2,2,2-trifluoroacetamide	53446-90-5	98%	5g	$400	2024-06-07
eNovation Chemicals LLC	Y1261671-25g	N-(4-Aminophenyl)-2,2,2-trifluoroacetamide	53446-90-5	98%	25g	$1030	2024-06-07
TRC	T781000-50mg	4-Trifluoroacetamidoaniline	53446-90-5		50mg	$ 58.00	2023-09-05

4-Trifluoroacetamidoaniline Production Method

4-Trifluoroacetamidoaniline Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:53446-90-5)4-Trifluoroacetamidoaniline

Order Number:A829595

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:12

Price ($):832.0

Email:sales@amadischem.com

Product Official Link

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3. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
4. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

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